Cas no 2229232-81-7 (tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate
• CAS No: 2229232-81-7
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• CID: 6212884
• PubChem ID: 165788867
• Update Time: 2025-06-10

tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate
• tert-butyl N-[3-(2-bromoethyl)-4-methoxyphenyl]carbamate
• EN300-1887742
• 2229232-81-7

• Inchi： 1S/C14H20BrNO3/c1-14(2,3)19-13(17)16-11-5-6-12(18-4)10(9-11)7-8-15/h5-6,9H,7-8H2,1-4H3,(H,16,17)
• InChI Key： HUZTUNFGDQAMSZ-UHFFFAOYSA-N
• SMILES： BrCCC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 329.06266g/mol
• Monoisotopic Mass: 329.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate

tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate, identified by the CAS number 2229232-81-7, is a complex organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug design, polymer synthesis, and advanced materials development.

The molecular structure of tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate consists of a phenyl ring substituted with a methoxy group at the 4-position and a carbamate group attached to the nitrogen atom at the 3-position. The carbamate group is further substituted with a tert-butyl moiety, while the nitrogen atom is connected to a 2-bromoethyl chain. This combination of functional groups imparts the compound with versatile reactivity and compatibility in various chemical reactions.

Recent studies have highlighted the importance of tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate in the field of drug delivery systems. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of anti-cancer agents. The bromoethyl group serves as a reactive site for further functionalization, enabling the attachment of various bioactive moieties that can enhance drug efficacy and specificity.

In terms of synthesis, tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate can be prepared via a multi-step process involving nucleophilic substitution and carbamate formation reactions. The synthesis typically begins with the bromination of an ethylene glycol derivative, followed by coupling with a 4-methoxyaniline derivative in the presence of appropriate coupling agents. The resulting intermediate is then subjected to tert-butylation to yield the final product.

The physical properties of tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate include a melting point of approximately 105°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for use in various organic reaction setups.

From an environmental perspective, tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate has been evaluated for its biodegradability and ecotoxicological impact. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with complete degradation occurring within 60 days under controlled laboratory settings.

In conclusion, tert-butyl N-3-(2-bromoethyl)-4-methoxyphenylcarbamate, CAS number 2229232-81-7, stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in its synthesis and application, positions it as a valuable tool in modern chemical research and development.